Cas no 477554-53-3 (N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide
• CAS No: 477554-53-3
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 6598256
• Update Time: 2025-05-20

N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide
• N-(2-methylbenzo[d]thiazol-5-yl)-4-(pentyloxy)benzamide
• Benzamide, N-(2-methyl-5-benzothiazolyl)-4-(pentyloxy)-

• Inchi： 1S/C20H22N2O2S/c1-3-4-5-12-24-17-9-6-15(7-10-17)20(23)22-16-8-11-19-18(13-16)21-14(2)25-19/h6-11,13H,3-5,12H2,1-2H3,(H,22,23)
• InChI Key： CXFJJLIBCDTDHF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)C1=CC=C(OCCCCC)C=C1

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 457.9±25.0 °C(Predicted)
• pka: 12.44±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide

Comprehensive Overview of N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide (CAS No. 477554-53-3)

N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide (CAS No. 477554-53-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a pentyloxy group and a benzamide moiety in its structure enhances its lipophilicity, making it a promising candidate for drug development and other industrial applications.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds, driven by their versatility and efficacy in targeting various biological pathways. N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide stands out due to its potential role in modulating enzyme activity and interacting with cellular receptors. Researchers are particularly intrigued by its possible applications in neurodegenerative disease research, where similar compounds have demonstrated neuroprotective effects. This aligns with current trends in precision medicine and targeted therapy, which prioritize the development of molecules with high specificity and minimal side effects.

The synthesis of CAS No. 477554-53-3 involves multi-step organic reactions, including condensation and amidation processes, to achieve the desired molecular framework. Its chemical stability and solubility profile make it suitable for formulation in various delivery systems, such as nanoparticles or liposomes, which are hot topics in drug delivery optimization. Additionally, its compatibility with high-throughput screening techniques allows for rapid evaluation in large-scale biological assays, a feature highly valued in modern pharmaceutical R&D.

From an industrial perspective, N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide is also being explored for its potential in material science. Its aromatic and heterocyclic components contribute to its thermal stability, making it a candidate for use in advanced polymers or electronic materials. This dual applicability in both life sciences and material engineering underscores its interdisciplinary significance, a key factor driving its popularity in academic and commercial research.

Environmental and safety considerations are paramount when working with synthetic compounds like CAS No. 477554-53-3. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the broader societal focus on green chemistry and sustainable manufacturing practices. These aspects are frequently searched by professionals seeking eco-friendly alternatives in chemical synthesis.

In conclusion, N-(2-methyl-1,3-benzothiazol-5-yl)-4-(pentyloxy)benzamide (CAS No. 477554-53-3) represents a compelling area of research with multifaceted applications. Its relevance to drug discovery, material innovation, and sustainability positions it as a compound of interest for scientists and industry experts alike. As research progresses, this molecule may unlock new possibilities in personalized healthcare and smart materials, addressing some of the most pressing challenges in modern science and technology.